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Compound of Interest

Compound Name: Methyl 3-Fluoro-2-nitrobenzoate

Cat. No.: B036858

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth look at the chemical properties, structure, and synthesis of
Methyl 3-Fluoro-2-nitrobenzoate, a key intermediate in pharmaceutical research and
development. Its distinct molecular architecture makes it a valuable component in the synthesis
of complex bioactive molecules.

Core Chemical and Physical Properties

Methyl 3-Fluoro-2-nitrobenzoate is a substituted aromatic compound with the molecular
formula C8BH6FNOA4. The strategic placement of a fluorine atom and a nitro group on the
benzene ring, along with a methyl ester functional group, imparts unique reactivity and makes it
a versatile building block in medicinal chemistry. The fluorine atom can enhance the
pharmacokinetic properties of drug candidates, such as metabolic stability and membrane
permeability.
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Property Value Reference
Molecular Weight 199.14 g/mol [1]
Molecular Formula C8H6FNO4 [1]
CAS Number 1214353-57-7 [1]

methyl 3-fluoro-2-
IUPAC Name )
nitrobenzoate

3-Fluoro-2-nitrobenzoic acid
Synonyms
methyl ester

Molecular Structure and Key Features

The structure of Methyl 3-Fluoro-2-nitrobenzoate is characterized by a benzene ring
substituted with three functional groups. The interplay of the electron-withdrawing nitro group
and the electronegative fluorine atom significantly influences the reactivity of the aromatic ring,
making it amenable to various chemical transformations.

Caption: 2D structure of Methyl 3-Fluoro-2-nitrobenzoate.

Experimental Protocols: Synthesis

The synthesis of Methyl 3-Fluoro-2-nitrobenzoate is most commonly achieved through the
esterification of 3-fluoro-2-nitrobenzoic acid.[1] A typical laboratory-scale protocol is detailed
below.

Objective: To synthesize Methyl 3-Fluoro-2-nitrobenzoate via acid-catalyzed esterification.
Materials:

 3-fluoro-2-nitrobenzoic acid

e Methanol (MeOH)

o Concentrated Sulfuric Acid (H2S0Oa4)
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Ethyl Acetate (EtOAC)

Saturated aqueous Sodium Bicarbonate (NaHCOs) solution

Water

Brine

Anhydrous Sodium Sulfate (Na2S0a4)

Procedure:

e A solution of 3-fluoro-2-nitrobenzoic acid in methanol is prepared in a round-bottom flask.
» A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

e The reaction mixture is then heated to reflux and stirred for several hours.

e Upon completion, the solvent is removed under reduced pressure.

o The residue is diluted with ethyl acetate and washed sequentially with a saturated aqueous
sodium bicarbonate solution, water, and brine.

e The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to yield
the crude product.

Logical Relationship Diagram

The following diagram illustrates the key attributes and relationships of Methyl 3-Fluoro-2-
nitrobenzoate.
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Caption: Key attributes of Methyl 3-Fluoro-2-nitrobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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